Cas no 2962-75-6 (Carbamimidothioic acid,9,10-anthracenediylbis(methylene) ester (9CI))

Carbamimidothioic acid,9,10-anthracenediylbis(methylene) ester (9CI) structure
2962-75-6 structure
Product Name:Carbamimidothioic acid,9,10-anthracenediylbis(methylene) ester (9CI)
CAS No:2962-75-6
MF:C18H18N4S2
MW:354.492320537567
CID:260808
PubChem ID:122790
Update Time:2025-04-19

Carbamimidothioic acid,9,10-anthracenediylbis(methylene) ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamimidothioic acid,9,10-anthracenediylbis(methylene) ester (9CI)
    • [10-(carbamimidoylsulfanylmethyl)anthracen-9-yl]methyl carbamimidothioate
    • ATPU
    • Pseudourea, 2,2'- (9,10-anthrylenedimethylene)bis[-2-thio-
    • Carbamimidothioic acid, 9,10-anthracenediylbis(methylene) ester
    • CHEMBL453866
    • 2-[[10-(carbamimidoylsulfanylmethyl)-9-anthryl]methyl]isothiourea
    • 2962-75-6
    • NSC56054
    • DTXSID60183803
    • Inchi: 1S/C18H18N4S2/c19-17(20)23-9-15-11-5-1-2-6-12(11)16(10-24-18(21)22)14-8-4-3-7-13(14)15/h1-8H,9-10H2,(H3,19,20)(H3,21,22)
    • InChI Key: ULXNUSWDNFKRMZ-UHFFFAOYSA-N
    • SMILES: S(C(=N)N)CC1C2C=CC=CC=2C(CSC(=N)N)=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 354.09728894g/mol
  • Monoisotopic Mass: 354.09728894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 150Ų
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